Cas no 2503155-44-8 ((1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride)

• Product Name: (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride
• CAS No: 2503155-44-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD32878965
• CID: 5670646
• PubChem ID: 155822669
• Update Time: 2025-11-06

(1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT22878
• (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride
• EN300-27150155
• (1R,2R)-2-Pyridin-3-ylcyclopropane-1-carboxylic acid;hydrochloride
• TRANS-2-(PYRIDIN-3-YL)CYCLOPROPANE-1-CARBOXYLIC ACID HCL
• 2503155-44-8

• MDL： MFCD32878965
• Inchi： 1S/C9H9NO2.ClH/c11-9(12)8-4-7(8)6-2-1-3-10-5-6;/h1-3,5,7-8H,4H2,(H,11,12);1H/t7-,8+;/m0./s1
• InChI Key： RPFDAIBMARWIIE-KZYPOYLOSA-N
• SMILES： Cl.OC([C@@H]1C[C@H]1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride

Introduction to (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2503155-44-8)

Compound (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride, identified by its CAS number 2503155-44-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of a cyclopropane ring and a pyridine moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for various therapeutic interventions.

The cyclopropane ring, a three-membered carbon heterocycle, is known for its high reactivity and strain energy, which can be leveraged to enhance binding affinity and metabolic stability in drug molecules. In contrast, the pyridine group, an aromatic nitrogen-containing heterocycle, is widely recognized for its role in modulating biological activity through hydrogen bonding and π-stacking interactions. The combination of these structural elements in (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride creates a versatile scaffold that can be further modified to target specific biological pathways.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical development. The stereochemistry of the cyclopropane ring in (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride plays a crucial role in determining its pharmacological properties. The (1R,2R) configuration ensures optimal interaction with biological targets, enhancing efficacy while minimizing off-target effects. This aspect has been particularly relevant in the design of enantiopure drugs, where stereochemical purity is essential for therapeutic success.

The hydrochloride salt form of this compound improves its solubility and bioavailability, making it more suitable for pharmaceutical formulations. Solubility is a critical factor in drug development, as it directly influences absorption rates and distribution within the body. By incorporating the hydrochloride moiety, researchers have enhanced the compound's pharmacokinetic profile, paving the way for more effective drug delivery systems.

Current research in medicinal chemistry has been focusing on the development of novel scaffolds that can interact with biological targets in innovative ways. The structural features of (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride make it an attractive candidate for further exploration in this area. For instance, the pyridine group can serve as a ligand for metal ions or participate in coordination chemistry, opening up possibilities for designing metal-based drugs or prodrugs.

In addition to its structural versatility, this compound has shown promise in preclinical studies as a potential therapeutic agent. Researchers have been investigating its activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The cyclopropane ring's unique reactivity has been exploited to develop inhibitors that can modulate these pathways effectively. Preliminary data suggest that (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride may exhibit anti-inflammatory properties by interfering with key signaling molecules.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The preparation of the cyclopropane derivative requires careful control of reaction conditions to ensure high yield and enantioselectivity. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve the desired stereochemical outcome. These synthetic strategies not only underscore the complexity of producing such compounds but also demonstrate the progress made in synthetic organic chemistry.

The pharmacological evaluation of (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride has been conducted using both in vitro and in vivo models. In vitro studies have revealed interesting interactions with enzymes and cell lines relevant to therapeutic applications. These findings have provided valuable insights into the compound's mechanism of action and potential side effects. In vivo studies have further supported its therapeutic potential by demonstrating efficacy in animal models of inflammation and other diseases.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical trials. As our understanding of biological systems continues to evolve, compounds like (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride will play a crucial role in developing next-generation therapeutics.

In conclusion, (1R,2R)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS No. 2503155-44-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its combination of a cyclopropane ring and a pyridine moiety creates a versatile scaffold with potential applications across multiple therapeutic areas. As research continues to uncover new possibilities for this compound, it is poised to make substantial contributions to drug development and medicinal science.